Cas no 1804456-98-1 (3,4-Bis(trifluoromethyl)-2-hydroxypyridine)

• Product Name: 3,4-Bis(trifluoromethyl)-2-hydroxypyridine
• CAS No: 1804456-98-1
• MF: C₇H₃F₆NO
• MW: 231.095242738724
• CID: 4908467
• Update Time: 2025-05-21

3,4-Bis(trifluoromethyl)-2-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-hydroxypyridine
• 3,4-bis(trifluoromethyl)-1H-pyridin-2-one

• Inchi： 1S/C7H3F6NO/c8-6(9,10)3-1-2-14-5(15)4(3)7(11,12)13/h1-2H,(H,14,15)
• InChI Key： NKUWMFPEXZSUAH-UHFFFAOYSA-N
• SMILES： FC(C1C(NC=CC=1C(F)(F)F)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 348
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1

Additional information on 3,4-Bis(trifluoromethyl)-2-hydroxypyridine

Comprehensive Overview of 3,4-Bis(trifluoromethyl)-2-hydroxypyridine (CAS No. 1804456-98-1)

3,4-Bis(trifluoromethyl)-2-hydroxypyridine (CAS No. 1804456-98-1) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoromethyl groups and hydroxyl functionality, serves as a versatile building block in organic synthesis. Researchers are increasingly exploring its potential in drug discovery, particularly for its ability to enhance metabolic stability and bioavailability in active pharmaceutical ingredients (APIs).

The molecular structure of 3,4-Bis(trifluoromethyl)-2-hydroxypyridine features two electron-withdrawing trifluoromethyl groups at the 3 and 4 positions, along with a hydroxyl group at the 2-position. This arrangement contributes to its distinct physicochemical properties, including moderate water solubility and high thermal stability. The presence of fluorine atoms makes this compound particularly valuable in medicinal chemistry, as fluorinated compounds often exhibit improved membrane permeability and resistance to enzymatic degradation.

In recent years, fluorinated pyridine derivatives like 3,4-Bis(trifluoromethyl)-2-hydroxypyridine have become hot topics in pharmaceutical research due to their applications in developing kinase inhibitors and anti-inflammatory agents. The compound's ability to modulate electronic properties makes it attractive for designing novel drugs targeting chronic diseases, a major focus area in current biomedical research. Its potential use in COVID-19 related drug development has also been speculated, though further studies are needed to confirm any therapeutic benefits.

The synthesis of 3,4-Bis(trifluoromethyl)-2-hydroxypyridine typically involves multi-step organic reactions starting from commercially available pyridine precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce environmental impact while maintaining high yields. Process optimization for this compound remains an active area of research, with many scientists investigating catalytic methods to improve efficiency and sustainability.

From an industrial perspective, the demand for highly fluorinated heterocycles like 3,4-Bis(trifluoromethyl)-2-hydroxypyridine continues to grow, particularly in the Asia-Pacific region where pharmaceutical manufacturing is expanding rapidly. Market analysts project steady growth for such specialty chemicals, driven by increasing R&D investments in novel drug development. Quality control standards for this compound have become more stringent, with HPLC purity requirements often exceeding 98% for research-grade material.

Environmental and safety considerations for handling 3,4-Bis(trifluoromethyl)-2-hydroxypyridine follow standard laboratory protocols for fluorinated organic compounds. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) is recommended during handling. The compound's environmental fate and biodegradation pathways are subjects of ongoing study, particularly regarding potential persistence of fluorinated fragments in ecosystems.

Analytical characterization of 3,4-Bis(trifluoromethyl)-2-hydroxypyridine typically employs techniques such as NMR spectroscopy (particularly ¹⁹F NMR), mass spectrometry, and X-ray crystallography. These methods confirm structural identity and purity, which are critical for research applications. Recent advances in analytical technology have enabled more precise quantification of isomeric impurities that may affect the compound's performance in downstream applications.

The patent landscape surrounding fluorinated pyridine derivatives reveals growing intellectual property activity, particularly in pharmaceutical applications. While 3,4-Bis(trifluoromethyl)-2-hydroxypyridine itself may not be patented, numerous derivatives and synthetic methods related to this scaffold appear in recent patent filings. This reflects the compound's importance as a structural motif in medicinal chemistry.

Future research directions for 3,4-Bis(trifluoromethyl)-2-hydroxypyridine may explore its potential in materials science applications, particularly in electronic materials or liquid crystals where fluorinated aromatics often demonstrate advantageous properties. The compound's photophysical characteristics, currently underexplored, might offer opportunities in developing new fluorescent probes or optoelectronic materials.

For researchers sourcing 3,4-Bis(trifluoromethyl)-2-hydroxypyridine, several specialty chemical suppliers offer the compound in various quantities, typically ranging from milligram to kilogram scales. Pricing varies significantly based on purity and quantity, with custom synthesis options available for large-scale requirements. The global supply chain for such specialty chemicals has shown resilience despite recent logistical challenges in the chemical industry.

In conclusion, 3,4-Bis(trifluoromethyl)-2-hydroxypyridine (CAS No. 1804456-98-1) represents an important fluorinated heterocycle with growing significance in pharmaceutical research and development. Its unique structural features and versatile chemistry continue to inspire innovative applications across multiple scientific disciplines. As research into fluorinated compounds expands, this particular pyridine derivative will likely maintain its relevance in cutting-edge chemical and biomedical research.